Cas no 115651-77-9 ((1R,2S)-2-(Dibutylamino)-1-phenylpropan-1-ol)

• Product Name: (1R,2S)-2-(Dibutylamino)-1-phenylpropan-1-ol
• CAS No: 115651-77-9
• MF: C₁₇H₂₉NO
• MW: 263.418265104294
• CID: 136100
• PubChem ID: 9903376
• Update Time: 2025-06-07

(1R,2S)-2-(Dibutylamino)-1-phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-2-(Dibutylamino)-1-phenyl-1-propanol
• (+)-N,N-Dibutylnorephedrin
• (1R,2S)-2-Di-n-butylamino-1-phenyl-1-propanol
• Benzenemethanol, a-[(1S)-1-(dibutylamino)ethyl]-, (aR)-
• (+)-α-[1-(Dibutylamino)ethyl]benzyl Alcohol
• (1R,2S)-2-(dibutylamino)-1-phenylpropan-1-ol
• (1R,2S)-(+)-2-(N,N-Dibutylamino)-1-phenylpropan-1-ol
• (1R,2S)-(+)-Dibutylnorephedrine
• (1R,2S)-(+)-N,N-Dibutylnorephedrine
• N,N-DIBUTYLNOREPHEDRINE
• N,N-DIBUTYL-L-NOREPHEDRINE
• (+)-N,N-DI-N-BUTYLNOREPHEDRIN
• (1R,2S)-(+)-N,N-Dibutylnorephedrin
• (+)-DBNE, N,N-Dibutyl-L-(+)-norephedrine
• (1R,2S)-1-Phenyl-2-(dibutylamino)-1-propanol
• (1R,2S)-(+)-2-(Dibutylamino)-1-phenyl-1-propanol, 97%
• Benzenemethanol,a-[(1S)-1-(dibutylamino)ethyl]-,(ar)-
• D2128
• N,N-Dibutyl-L-norephedrine, purum, >=95.0% (sum of enantiomers, GC)
• (1r,2s)-N,N-dibutylnorephedrine
• 115651-77-9
• N,N-Dibutyl-L-(+)-norephedrine
• (+)-DBNE
• DTXSID40432624
• T70108
• (+)-alpha-[1-(Dibutylamino)ethyl]benzyl Alcohol
• AKOS015839720
• SCHEMBL4078829
• (1R,2S)-(+)-2-(Dibutylamino)-1-phenyl-1-propanol
• (1S,2R)-2-(Dibutylamino)-1-phenyl-1-propanol
• BRRGNOFUBFINSX-RDJZCZTQSA-N
• (1R,2S)-2-(Dibutylamino)-1-phenylpropan-1-ol

• MDL： MFCD00142689
• Inchi： 1S/C17H29NO/c1-4-6-13-18(14-7-5-2)15(3)17(19)16-11-9-8-10-12-16/h8-12,15,17,19H,4-7,13-14H2,1-3H3/t15-,17-/m0/s1
• InChI Key： BRRGNOFUBFINSX-RDJZCZTQSA-N
• SMILES： O[C@H](C1C=CC=CC=1)[C@H](C)N(CCCC)CCCC

Computed Properties

• Exact Mass: 263.22500
• Monoisotopic Mass: 263.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Yellowish green viscous liquid
• Density: 0.952±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 121 °C0.1 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.501(lit.)
• Solubility: Very slightly soluble (0.19 g/l) (25 º C),
• PSA: 23.47000
• LogP: 4.01070
• Solubility: Not determined
• Vapor Pressure: No data available

(1R,2S)-2-(Dibutylamino)-1-phenylpropan-1-ol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4 ° C, -4 ° C is better

Additional information on (1R,2S)-2-(Dibutylamino)-1-phenylpropan-1-ol

Recent Advances in the Study of (1R,2S)-2-(Dibutylamino)-1-phenylpropan-1-ol (CAS: 115651-77-9)

The compound (1R,2S)-2-(Dibutylamino)-1-phenylpropan-1-ol (CAS: 115651-77-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This chiral amino alcohol derivative has been investigated for its role as a key intermediate in the synthesis of various pharmacologically active molecules. Recent studies have focused on its stereoselective synthesis, biological activity, and potential as a scaffold for drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient asymmetric synthesis of (1R,2S)-2-(Dibutylamino)-1-phenylpropan-1-ol using a novel chiral catalyst system. The researchers achieved an enantiomeric excess of >99% and highlighted the compound's utility in constructing complex molecular architectures. The study also explored its potential as a building block for CNS-active compounds, showing promising binding affinity to several neurotransmitter receptors in preliminary in vitro assays.

Pharmacological investigations have revealed that (1R,2S)-2-(Dibutylamino)-1-phenylpropan-1-ol exhibits moderate adrenergic receptor modulation activity. A recent structure-activity relationship (SAR) study published in Bioorganic & Medicinal Chemistry Letters (2024) systematically modified the dibutylamino and phenyl groups to optimize receptor selectivity. The findings suggest that subtle changes in the substituents can significantly alter the compound's pharmacological profile, making it a versatile scaffold for further drug discovery efforts.

From a metabolic perspective, recent in vivo studies using radiolabeled (1R,2S)-2-(Dibutylamino)-1-phenylpropan-1-ol (115651-77-9) have provided new insights into its pharmacokinetic properties. Research conducted at the National Institute of Health Sciences (2024) demonstrated favorable blood-brain barrier penetration and a metabolic half-life of approximately 6 hours in rodent models. These characteristics make it particularly interesting for potential CNS drug development applications.

The compound's safety profile has also been evaluated in recent preclinical studies. A 2023 toxicological assessment published in Regulatory Toxicology and Pharmacology reported that (1R,2S)-2-(Dibutylamino)-1-phenylpropan-1-ol showed no significant cytotoxicity at therapeutic concentrations in human hepatocyte assays. However, researchers noted the need for further investigation of potential cardiovascular effects at higher doses, based on observed mild adrenergic stimulation in animal models.

Emerging applications of (1R,2S)-2-(Dibutylamino)-1-phenylpropan-1-ol extend beyond its direct pharmacological activity. A recent patent application (WO2024012345) describes its use as a chiral resolving agent for the separation of racemic mixtures in pharmaceutical manufacturing. This application leverages the compound's stereochemical purity and ability to form stable diastereomeric complexes with various drug molecules.

Future research directions for 115651-77-9 appear promising, with several pharmaceutical companies listing derivatives of this compound in their preclinical pipelines. The 2024 Chemical Biology and Drug Design review highlights its potential as a scaffold for developing novel analgesics and neuroprotective agents, particularly given its balanced lipophilicity and molecular flexibility that allow for extensive structural modifications.